tert-Butylamine hydrobromide

• IUPAC Name: 2-methylpropan-2-amine;hydrobromide
• InChI: InChI=1S/C4H11N.BrH/c1-4(2,3)5;/h5H2,1-3H3;1H
• InChI Key: CQKAPARXKPTKBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N.Br
• Molecular Formula: C4H12BrN
• Related CAS: 75-64-9 (Parent)
• DSSTOX Substance ID: DTXSID60209214
• Molecular Weight: 154.05 g/mol
• CAS RN: 60469-70-7

Description

Synthesis Analysis

The synthesis of tert-Butylamine derivatives, such as N-tert-butanesulfinyl imines, showcases their versatility as intermediates in the asymmetric synthesis of amines. These compounds are prepared in high yields by condensing enantiomerically pure tert-butanesulfinamide with aldehydes and ketones, highlighting a method that leverages tert-butylamine's reactivity for producing a wide range of enantioenriched amines (Ellman, Owens, & Tang, 2002).

Molecular Structure Analysis

The study of tert-Butylamine's reaction with OH radicals in the atmosphere provided insights into its molecular interactions and reaction pathways. This research indicates the hydrogen abstraction from the amino group, leading to the formation of tert-butylnitramine and acetone, among other products, which sheds light on tert-Butylamine's atmospheric degradation mechanism and its molecular reactivity patterns (Tan et al., 2018).

Chemical Reactions and Properties

Research on the water-tert-Butylamine system under high pressure has revealed structurally distinct semi-clathrates, illustrating an example of hydrophobic hydration. This finding not only enhances understanding of tert-Butylamine's chemical behavior under extreme conditions but also opens avenues for its application in hydrogen storage technologies (Granero-García, Falenty, & Fabbiani, 2017).

Physical Properties Analysis

The synthesis of tert-butyl aminocarbonate introduces a new compound category that can rapidly acylate amines in various solutions, highlighting the potential of tert-Butylamine derivatives in synthetic chemistry. This compound's ability to act as an efficient acylating agent demonstrates the unique physical and reactive properties of tert-Butylamine derivatives (Harris & Wilson, 1983).

Chemical Properties Analysis

The preparation of 15N-labeled tert-butylamine showcases its utility in organic synthesis and spectroscopy, illustrating the compound's versatility and the importance of its chemical properties in facilitating a deeper understanding of molecular interactions and chemical reactions through NMR spectroscopy and other analytical techniques (Talaty et al., 2002).

Scientific Research Applications

1. Pharmaceutical Impurity Evaluation

Tert-Butylamine hydrobromide is linked to the evaluation of impurities in pharmaceutical products, specifically in perindopril tert-butylamine tablets. A study conducted by Medenica et al. (2007) used high-performance liquid chromatography (HPLC) for determining impurities of perindopril tert-butylamine in tablet form, highlighting its significance in ensuring pharmaceutical purity and safety (Medenica et al., 2007).

2. Applications in Fine Chemical Industry

This compound's utility extends to the fine chemical industry. Its applications in medicine, pesticides, and as a rubber accelerator are notable. Chengxia (2000) discusses the various preparation methods and its broad utility, underlining its versatility across different sectors (Chengxia, 2000).

3. Material Science and Drug Research

The compound is utilized in material science and drug research. Senthilkumar et al. (2020) investigated the properties of a crystalline organic complex involving tert-butylamine, which is significant in drug research and the pharmaceutical industry. This study emphasizes the compound's role in developing new materials with potential pharmaceutical applications (Senthilkumar et al., 2020).

4. Role in Chemical Vapor Deposition Processes

Lewkebandara et al. (1994) explored the reaction of tert-butylamine with titanium tetrachloride, leading to the formation of various compounds. This reaction is significant for chemical vapor deposition processes, particularly in the production of titanium nitride films, demonstrating the compound's relevance in advanced material synthesis (Lewkebandara et al., 1994).

5. Hydrogen Storage and Clathrate Formation

Research by Granero-García et al. (2017) on the tert-butylamine-water system revealed the formation of semi-clathrates with distinct structural properties. These findings have implications for hydrogen storage, showcasing the compound's potential in energy-related applications (Granero-García et al., 2017).

6. Paper Preservation and Restoration

The borane tert-butylamine complex, as studied by Sanna et al. (2009), is notable for its use in paper preservation and restoration, specifically in reducing oxidative degradation in paper-based cultural heritage. This highlights the compound's unique application in conservation science (Sanna et al., 2009).

Mechanism of Action

Tert-Butylamine serves as a source of bromide ions for substitution reactions. It is one of the four isomeric amines of butane, the others being n-butylamine, sec-butylamine, and isobutylamine.

Safety and Hazards

Tert-Butylamine is highly flammable and harmful if swallowed. It causes severe skin burns and eye damage, and is toxic if inhaled. It may cause respiratory irritation and damage to organs through prolonged or repeated exposure.

Future Directions

Tert-Butylamine hydrobromide has potential applications in altering perovskite structures to promote material solubility and device stability. It is commonly used to make these structures less sensitive to moisture compared to 3D methylammonium-based perovskites.

Relevant Papers One of the relevant papers discusses the ionic liquid facilitated dehydrogenation of tert-Butylamine borane at 90 and 105 °C. Another paper presents a catalytic protocol for mild O t Bu deprotection using two commercial reagents.